3-hydroxy-6-methoxy-2,3-dihydro-1H-indol-2-one
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Overview
Description
The compound “3-hydroxy-6-methoxy-2,3-dihydro-1H-indol-2-one” belongs to the class of organic compounds known as methoxyphenols . It has a molecular formula of C9H9NO3 and a molecular weight of 179.17 .
Synthesis Analysis
2,3-Dihydroindoles, such as “3-hydroxy-6-methoxy-2,3-dihydro-1H-indol-2-one”, are usually obtained by direct reduction of the corresponding indoles containing acceptor groups in the indole ring for its activation . A synthetic strategy has been proposed to obtain new 2,3-dihydroindole derivatives from the corresponding polyfunctional 2-oxindoles . Three methods were proposed for reduction of functional groups in the 2-oxindole and 2-chloroindole molecules using various boron hydrides .Molecular Structure Analysis
The molecular structure of “3-hydroxy-6-methoxy-2,3-dihydro-1H-indol-2-one” can be analyzed using various techniques such as FT-IR, 1H-NMR, and ESI-MS . For instance, the FT-IR spectrum can provide information about the functional groups present in the molecule . The 1H-NMR spectrum can provide information about the hydrogen atoms in the molecule . The ESI-MS spectrum can provide information about the molecular weight of the molecule .Chemical Reactions Analysis
Indole derivatives, including “3-hydroxy-6-methoxy-2,3-dihydro-1H-indol-2-one”, are important types of molecules and natural products that play a main role in cell biology . They are essential and efficient chemical precursors for generating biologically active structures . Multicomponent reactions (MCRs) offer access to complex molecules .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-hydroxy-6-methoxy-2,3-dihydro-1H-indol-2-one” can be analyzed using various techniques. For instance, the melting point of a related compound was found to be between 211–213°C . The yield of a related compound was found to be 89% .Scientific Research Applications
Antiviral Activity
Isatin derivatives have demonstrated promising antiviral properties. For instance:
- 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were found to inhibit influenza A virus, with compound methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate showing significant activity .
- 4-Alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives exhibited potent antiviral effects against Coxsackie B4 virus .
Neuroprotective Applications
Recent research suggests that isatin derivatives may have neuroprotective effects. These compounds could play a role in preventing or mitigating neurodegenerative diseases by modulating neurotransmitter systems or oxidative stress pathways.
Future Directions
Indole derivatives, including “3-hydroxy-6-methoxy-2,3-dihydro-1H-indol-2-one”, have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities . The investigation of novel methods of synthesis has attracted the attention of the chemical community .
Mechanism of Action
Target of Action
It’s known that indole derivatives, which this compound is a part of, bind with high affinity to multiple receptors . These receptors are often involved in various biological activities, making indole derivatives valuable for treatment .
Mode of Action
Generally, indole derivatives interact with their targets, leading to changes that result in their biological activities .
Biochemical Pathways
Indole derivatives are known to influence a variety of biological activities, suggesting they may affect multiple pathways .
Result of Action
As an indole derivative, it’s known to possess various biological activities, which suggest a range of potential molecular and cellular effects .
properties
IUPAC Name |
3-hydroxy-6-methoxy-1,3-dihydroindol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO3/c1-13-5-2-3-6-7(4-5)10-9(12)8(6)11/h2-4,8,11H,1H3,(H,10,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXVWQJVMMCBAQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C(C(=O)N2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-hydroxy-6-methoxy-2,3-dihydro-1H-indol-2-one |
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